Cas no 66232-88-0 (Phenol, 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethyl-)
66232-88-0 structure
Product Name:Phenol, 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethyl-
CAS No:66232-88-0
MF:C16H18O2
MW:242.312924861908
CID:388563
PubChem ID:71369656
Update Time:2025-04-19
Phenol, 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethyl-
- 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethylphenol
- 66232-88-0
- DTXSID90792669
-
- Inchi: 1S/C16H18O2/c1-10-4-5-14(15(17)6-10)9-13-7-11(2)16(18)12(3)8-13/h4-8,17-18H,9H2,1-3H3
- InChI Key: IDWGHJMBBLCFAL-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(=CC=1C)CC1C=CC(C)=CC=1O
Computed Properties
- Exact Mass: 242.130679813g/mol
- Monoisotopic Mass: 242.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 40.5Ų
Phenol, 4-[(2-hydroxy-4-methylphenyl)methyl]-2,6-dimethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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